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Compound of Interest

Compound Name: Dithiophosphate

Cat. No.: B1263838 Get Quote

Introduction

Dithiophosphates are a class of sulfhydryl (thiol) organic compounds widely utilized as

collectors in the froth flotation process for the beneficiation of sulfide ores.[1][2] First introduced

in 1925, they are second only to xanthates in terms of usage for sulfide mineral flotation.[1]

These reagents are effective for the recovery of copper, lead, and zinc sulfide minerals.[3]

Dithiophosphates possess both collecting and frothing properties, which can be

advantageous in certain flotation circuits.[1] Their chemical stability and selectivity, particularly

against iron sulfides like pyrite in alkaline conditions, make them a valuable tool in mineral

processing.[1][3]

Mechanism of Action

The function of dithiophosphate collectors is to selectively adsorb onto the surface of target

sulfide minerals, rendering them hydrophobic (water-repellent).[1] This change in surface

property allows the mineral particles to attach to air bubbles introduced into the flotation pulp

and be carried to the surface in a froth layer, separating them from hydrophilic gangue

minerals.[3][4]

The primary mechanism of adsorption is chemisorption, where the dithiophosphate anion

forms a chemical bond with the metal ions within the mineral's crystal lattice.[3][5] This reaction

creates a stable, water-repellent metal-dithiophosphate compound on the mineral surface.[3]

The process is often described as a corrosion-type mixed potential mechanism occurring at the
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mineral-water interface.[3] The collector coordinates with the metal ions of the copper-

containing minerals through the sulfur atoms of the dithiophosphate group.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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